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Compound of Interest

Compound Name:
5-Morpholino-1H-pyrazol-3-amine

hydrochloride

CAS No.: 537039-13-7

Cat. No.: B3143833

Get Quote

Technical Guide: LC-MS/MS Characterization of 3-Amino-5-Morpholinopyrazole

Executive Summary
This guide provides a technical analysis of the LC-MS/MS fragmentation behavior of 3-amino-

5-morpholinopyrazole (MW 168.20 Da), a critical scaffold in kinase inhibitor discovery (e.g.,

VEGFR, Aurora kinase inhibitors). It contrasts this compound with its non-oxygenated analog,

3-amino-5-piperidinopyrazole, to highlight how the morpholine ether oxygen directs

fragmentation and alters chromatographic performance.

Key Takeaways:

Diagnostic Ion: The neutral loss of 44 Da (C₂H₄O) is the specific fingerprint for the

morpholine moiety.

Chromatography: The morpholine derivative elutes significantly earlier than the piperidine

analog on C18 stationary phases due to increased polarity.
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Mechanistic Insight: Fragmentation is driven by charge retention on the pyrazole nitrogens,

facilitating morpholine ring opening.

Chemical Identity & Properties

Property
3-Amino-5-
Morpholinopyrazole

3-Amino-5-
Piperidinopyrazole
(Alternative)

Structure
Pyrazole ring with -NH₂ at C3

and Morpholine at C5

Pyrazole ring with -NH₂ at C3

and Piperidine at C5

Formula C₇H₁₂N₄O C₈H₁₄N₄

Exact Mass 168.1011 Da 166.1218 Da

[M+H]⁺ 169.1084 167.1291

LogP (Calc) ~0.5 (More Polar) ~1.8 (More Lipophilic)

Solubility High (Aqueous) Moderate

Experimental Methodology
To replicate the fragmentation patterns described, the following self-validating protocol is

recommended.

LC-MS/MS Conditions
System: UHPLC coupled to Q-TOF or Triple Quadrupole (QqQ).

Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Ionization: Electrospray Ionization (ESI) in Positive Mode (+).
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Collision Energy (CE): Stepped 15–35 eV (Essential to observe both ring opening and core

cleavage).

Workflow Diagram
The following DOT diagram outlines the analytical workflow for structural confirmation.

Figure 1: Analytical Workflow for Characterization of Aminopyrazoles
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Figure 1: Standardized LC-MS/MS workflow ensuring reproducible ionization and

fragmentation.

Fragmentation Pattern Analysis
The fragmentation of 3-amino-5-morpholinopyrazole is distinct due to the presence of the

morpholine oxygen atom.

Mechanistic Pathways[3]
Pathway A: Morpholine Ring Cleavage (Diagnostic)

The most characteristic pathway involves the cleavage of the morpholine ring.

Mechanism: Protonation often migrates to the morpholine nitrogen. A retro-ene-like

rearrangement or hemiketal cleavage leads to the loss of a neutral C₂H₄O (vinyl

alcohol/ethylene oxide equivalent, 44 Da).

Transition: m/z 169 → m/z 125.

Pathway B: Loss of Morpholine Substituent

Heterolytic cleavage of the C-N bond connecting the pyrazole and morpholine rings.

Neutral Loss: Morpholine radical/neutral (87 Da).
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Transition: m/z 169 → m/z 82 (Aminopyrazole cation).

Pathway C: Ammonia Loss

Common to all primary amines.

Neutral Loss: NH₃ (17 Da).

Transition: m/z 169 → m/z 152.

Fragmentation Pathway Diagram

Figure 2: ESI-MS/MS Fragmentation Pathways of 3-amino-5-morpholinopyrazole
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Figure 2: The red arrow indicates the diagnostic neutral loss of 44 Da, unique to the morpholine

scaffold.

Comparative Performance: Morpholine vs.
Piperidine[3]
When selecting between morpholine and piperidine scaffolds for drug design, the mass

spectrometric "performance" (detectability and identification) differs significantly.
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Feature Morpholine Scaffold Piperidine Scaffold

Diagnostic Loss -44 Da (C₂H₄O) -42 Da (C₃H₆) or -84 Da

Spectral Complexity
High: Ring opening is common

due to ether oxygen.

Low: Ring usually stays intact

or falls off completely.

Retention Time (RT)
Earlier: Ether oxygen

increases polarity.

Later: Hydrocarbon ring

increases lipophilicity.

Ionization Efficiency

Higher: Oxygen acts as an

additional H-bond acceptor,

aiding ESI+.

Moderate: Relies solely on

amine protonation.

Limit of Detection
Typically lower (better

sensitivity) due to polarity.

Slightly higher (matrix effects

in late elution).

Why this matters:

For Structural Elucidation: The morpholine derivative is easier to confirm due to the specific

-44 Da loss [1]. The piperidine analog lacks this specific "oxygen signature" and often yields

a less informative spectrum dominated by the intact core.

For Pharmacokinetics: The morpholine derivative's lower LogP results in higher aqueous

solubility and faster clearance, which can be monitored via the earlier RT in LC-MS assays

[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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